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Compound of Interest

Compound Name: Silver stearate

Cat. No.: B1595623 Get Quote

This technical guide provides an in-depth overview of silver stearate, focusing on its chemical

identification, physicochemical properties, synthesis, and characterization. It is intended for

researchers, scientists, and professionals in the field of drug development who are interested in

the applications and technical details of this metallic soap.

Core Identification and Nomenclature
Silver stearate is a metal-organic compound classified as a metallic soap, which is a metal

derivative of a fatty acid.[1]

Identifier Value

CAS Number 3507-99-1[1][2][3][4][5]

Molecular Formula C₁₈H₃₅AgO₂[2][4]

Synonyms
Silver octadecanoate, Octadecanoic acid,

silver(1+) salt, Silver(I) stearate[2][4]

EC Number 222-505-7[1]

PubChem CID 160695[1]

UNII 4H6PCL92ZN[1]
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Physicochemical and Crystallographic Data
Silver stearate is a white powder that is insoluble in water.[1] It is formed from the reaction of a

silver salt with stearic acid. The compound exhibits a lamellar crystal structure, which is crucial

for its various applications.

Table 2.1: Physicochemical Properties of Silver Stearate

Property Value

Molecular Weight 391.34 g/mol [2][3][4]

Appearance White powder[1]

Melting Point 234.77 °C[4]

Boiling Point 359.4 °C at 760 mmHg[1][3]

Flash Point 162.4 °C[1][3]

Solubility Insoluble in water[1]

Density 1.27 g/cm³[4]

Table 2.2: Crystallographic Data for Silver Stearate

Parameter Value

Crystal System Triclinic[1]

Space Group P1[1]

Lattice Constants a = 5.431 Å, b = 48.71 Å, c = 4.120 Å[1]

Lattice Angles α = 90.53°, β = 122.80°, γ = 90.12°[1]

Formula Units (Z) 2[1]

d-spacing 4.868 nm
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Synthesis of Silver Stearate
Silver stearate is typically synthesized via a precipitation reaction. The following protocol is a

common method for its preparation.[1][6]

Objective: To synthesize silver stearate from sodium stearate and silver nitrate.

Materials:

Sodium stearate (NaC₁₈H₃₅O₂)

Silver nitrate (AgNO₃)

Deionized water

Ethanol

Procedure:

Prepare an aqueous solution of sodium stearate.

Prepare an aqueous solution of silver nitrate.

Heat both solutions to approximately 65°C.

Slowly add the silver nitrate solution to the sodium stearate solution with constant stirring. A

white precipitate of silver stearate will form immediately.

Continue stirring the mixture for a defined period (e.g., 40 minutes) to ensure the reaction

goes to completion.[4]

Collect the precipitate by filtration.

Wash the precipitate with deionized water and then with ethanol to remove any unreacted

starting materials and impurities.

Dry the resulting white powder (silver stearate) in a vacuum oven.
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The following diagram illustrates the general workflow for the synthesis and subsequent

characterization of silver stearate.

Diagram 1: Synthesis and Characterization Workflow of Silver Stearate
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Caption: Workflow for the synthesis and characterization of silver stearate.

Characterization Methods
Objective: To identify the functional groups present in silver stearate and confirm its formation.

Methodology:

Acquire an FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Place a small amount of the dried silver stearate powder onto the ATR crystal.

Apply pressure to ensure good contact between the sample and the crystal.

Record the spectrum, typically in the range of 4000-400 cm⁻¹.

Analyze the resulting spectrum for characteristic absorption bands.

Table 3.1: Characteristic FTIR Peaks for Silver Stearate
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Wavenumber (cm⁻¹) Vibrational Mode Functional Group

2915 Asymmetric stretching Methylene (-CH₂)[7]

2848 Symmetric stretching Methylene (-CH₂)[7]

1470 Scissoring Methylene (-CH₂)[7]

718 Rocking Methylene (-CH₂)[7]

Objective: To determine the crystal structure and lamellar spacing of silver stearate.

Methodology:

Use a powder X-ray diffractometer with Cu Kα radiation.

Mount the silver stearate powder on a sample holder.

Scan the sample over a range of 2θ angles.

Analyze the diffraction pattern to identify the crystal phase and calculate the lattice

parameters and d-spacing. The lamellar structure of silver stearate gives rise to

characteristic (00l) diffraction peaks at low angles.

Objective: To observe the morphology and particle size of the synthesized silver stearate.

Methodology:

Mount a small amount of the silver stearate powder onto an SEM stub using conductive

adhesive tape.

Sputter-coat the sample with a conductive material (e.g., gold or carbon) to prevent charging.

Image the sample using a scanning electron microscope at various magnifications. SEM

analysis of silver stearate often reveals a layered or platelet-like morphology.[7]

Crystal Formation Pathway
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The formation of silver stearate crystals from the reaction of sodium stearate and silver nitrate

is a diffusion-controlled process.[6][8] Initially, small nanoparticles of silver stearate are

formed, which then aggregate into larger embryonic crystals. These precursors undergo further

growth and ripening to form the final, well-defined platelet-like crystals.[6]

Diagram 2: Crystal Formation Pathway of Silver Stearate
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Caption: The process of silver stearate crystal formation.
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Metallic stearates, including silver stearate, have several applications in the pharmaceutical

and cosmetics industries due to their physicochemical properties.[2]

Lubricants and Release Agents: In tablet manufacturing, metallic stearates are used as

lubricants to prevent the tablet formulation from sticking to the machinery during

compression.[3][5][9]

Hydrophobic and Anti-Caking Agents: The hydrophobic nature of silver stearate makes it

useful for preventing powdered pharmaceutical products from absorbing water and clumping.

[2][5] This improves the flow properties and stability of powders and granules.[2]

Gelling and Thickening Agents: Metallic stearates can act as gelling agents in the production

of creams and ointments.[2]

Antimicrobial Properties: Silver and its compounds are well-known for their antimicrobial

properties.[10][11][12] Silver stearate nanoparticles have shown effectiveness in inhibiting

the growth of foodborne pathogens, suggesting potential applications as an antimicrobial

agent in various formulations or as a coating for medical devices to prevent biofilm formation.

[7] The antimicrobial action of silver is linked to the release of bioactive silver ions (Ag⁺),

which can interact with microbial cell membranes and denature key enzymes. Silver

nanoparticles can also serve as drug delivery systems.[10][11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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